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Compound of Interest

Compound Name: 2-Ethylrutoside

Cat. No.: B1234363

In the landscape of therapeutic agents for vascular disorders, both 2-Ethylrutoside and
Diosmin have been investigated for their potential benefits. This guide provides a
comprehensive, data-driven comparison of these two flavonoid compounds, offering
researchers, scientists, and drug development professionals a detailed overview of their
mechanisms of action, experimental data, and relevant signaling pathways. It is important to
note that direct head-to-head experimental studies comparing 2-Ethylrutoside and Diosmin
are scarce in the available scientific literature. Therefore, this comparison is constructed from
individual studies on each compound and related molecules.

Physicochemical Properties

A fundamental comparison begins with the basic chemical and physical properties of each

compound.
Property 2-Ethylrutoside Diosmin
Chemical Formula C29H34016 C28H32015
Molar Mass 638.6 g/mol 608.5 g/mol
Semi-synthetic derivative of Naturally occurring flavonoid
Nature _ .
Rutin glycoside
Solubility Data not readily available Poorly soluble in water
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Pharmacokinetics

The absorption, distribution, metabolism, and excretion profiles of a drug are critical to its

therapeutic efficacy.

2-Ethylrutoside (Data

Parameter inferred from related Diosmin
compounds)
) o ] Hydrolyzed by intestinal
As a rutoside derivative, likely i i i
] ) ) microbiota to its aglycone,
Absorption hydrolyzed by gut microbiota to

its aglycone for absorption.

diosmetin, which is then
absorbed.[1]

Bioavailability

Data not available for 2-

Ethylrutoside specifically.

Micronization can significantly

increase bioavailability.[2]

Metabolism

Expected to undergo
metabolism similar to other

flavonoids.

Metabolized to diosmetin,
which then undergoes further

conjugation.[1]

Elimination Half-life

Data not available.

The elimination half-life of its
metabolite, diosmetin, ranges
from 26 to 43 hours.[1]

Mechanism of Action and Signhaling Pathways

Both compounds exert their effects through multiple pathways, primarily centered around anti-

inflammatory, antioxidant, and venotonic actions.

2-Ethylrutoside (Inferred from Troxerutin and
Hydroxyethylrutosides)

Due to the limited specific data on 2-Ethylrutoside, its mechanism is inferred from the closely

related and well-studied compounds, Troxerutin (a tri-hydroxyethylrutoside) and the broader

class of hydroxyethylrutosides.[3][4] These compounds are known for their vasoprotective

effects.
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The proposed mechanism of action for hydroxyethylrutosides involves:

» Antioxidant Effects: Scavenging of free radicals to reduce oxidative stress on vascular
endothelial cells.[5][6]

e Anti-inflammatory Effects: Inhibition of pro-inflammatory mediators and cytokines, and
reduction of adhesion molecule expression on endothelial cells.[5][6] This is potentially
mediated through the inhibition of the NF-kB pathway and activation of the Nrf2 pathway.[7]

e Vascular Effects: Reduction of capillary permeability and fragility, leading to decreased
edema.[3][8] They also improve microcirculation and venous tone.[8]

Inferred Signaling Pathway for 2-Ethylrutoside.
Diosmin

Diosmin has been more extensively studied, and its mechanisms are better characterized.
The established mechanisms of action for Diosmin include:

e Venotonic Effects: Diosmin increases venous tone by prolonging the vasoconstrictor effect of
norepinephrine.[9]

o Anti-inflammatory Effects: It inhibits the inflammatory cascade by suppressing the expression
of pro-inflammatory mediators such as prostaglandins, thromboxanes, and cytokines like
TNF-a and interleukins.[9][10] This is achieved through the inhibition of the NF-kB and
MAPK signaling pathways.[11]

o Lymphatic Effects: Diosmin improves lymphatic drainage by increasing the frequency and
intensity of lymphatic contractions.[9]

» Antioxidant Effects: It exhibits antioxidant properties by scavenging free radicals.[10]

e Microcirculation Improvement: Diosmin reduces capillary hyperpermeability and increases
capillary resistance.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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